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Cat. No.: B12398737

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of Lu AA39835, a pharmacologically active metabolite of the multimodal antidepressant 

Discovery of Lu AA39835 as a Metabolite of Vortioxetine
The discovery of Lu AA39835 was a direct result of comprehensive pharmacokinetic and metabolism studies of Vortioxetine (also known as Lu AA210

The formation of Lu AA39835 occurs through an oxidative metabolic pathway. Vortioxetine is primarily metabolized by a range of cytochrome P450 (C

Metabolic Pathway
The metabolic journey from Vortioxetine to Lu AA39835 is initiated by hepatic oxidation. The primary metabolic route for Vortioxetine leads to the form

digraph "Vortioxetine_Metabolism" {

  graph [rankdir="LR", splines=ortho, nodesep=0.6];

  node [shape=rectangle, style="rounded,filled", fontname="Arial", fontsize=12, fontcolor="#202124"];

  edge [fontname="Arial", fontsize=10, fontcolor="#5F6368"];

Vortioxetine [label="Vortioxetine", fillcolor="#F1F3F4"];

LuAA39835 [label="Lu AA39835\n(Hydroxylated Metabolite)", fillcolor="#F1F3F4"];

Glucuronide [label="Lu AA39835-Glucuronide", fillcolor="#F1F3F4"];

MajorMetabolite [label="Lu AA34443\n(Carboxylic Acid Metabolite)", fillcolor="#F1F3F4"];

Vortioxetine -> LuAA39835 [label="CYP-mediated\nhydroxylation\n(Primary: CYP2D6)", color="#4285F4"];

LuAA39835 -> Glucuronide [label="Glucuronidation", color="#34A853"];

Vortioxetine -> MajorMetabolite [label="Oxidation", color="#EA4335"];

}

Experimental Protocol for Proposed Synthesis:

Synthesis of a Protected Vortioxetine Precursor: Synthesize a protected version of Vortioxetine, for example
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Directed Ortho-Metalation and Hydroxylation: The protected Vortioxetine intermediate could undergo directed 

Deprotection: The protecting group (e.g., Boc) on the piperazine nitrogen can be removed under acidic condit

Purification: The final compound would be purified using standard techniques such as column chromatography a

Conclusion

Lu AA39835 is a minor but pharmacologically active metabolite of Vortioxetine, formed through hepatic oxidatio

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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